Cas no 1560193-12-5 (2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine)

• Product Name: 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine
• CAS No: 1560193-12-5
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 6339265
• PubChem ID: 81020608
• Update Time: 2025-09-22

2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine
• 1560193-12-5
• AKOS019589738
• EN300-1132394

• Inchi： 1S/C12H25N/c1-9-5-6-11(7-10(9)2)12(3,4)8-13/h9-11H,5-8,13H2,1-4H3
• InChI Key： XNKAUUKCGUHACQ-UHFFFAOYSA-N
• SMILES： NCC(C)(C)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine

Professional Introduction to 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine (CAS No. 1560193-12-5)

2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its CAS number 1560193-12-5, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by a cyclohexane ring substituted with two methyl groups and an amine functional group, contributes to its versatility in chemical reactions and biological interactions.

The compound’s primary significance lies in its utility as a building block for more complex molecules. In recent years, there has been a growing interest in the development of novel pharmaceutical agents that target specific biological pathways. The structural features of 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine make it an attractive candidate for further derivatization, enabling the creation of molecules with tailored pharmacological properties. This has led to its incorporation into several research projects aimed at discovering new therapeutic interventions.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive heterocycles. Heterocyclic compounds are known for their broad spectrum of biological activities and are widely used in medicinal chemistry. The presence of the cyclohexane ring in 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine provides a stable scaffold that can be modified to enhance binding affinity to biological targets. Recent studies have demonstrated its potential in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The amine group further allows for modifications such as acylation or alkylation, expanding its synthetic utility.

In addition to its pharmaceutical applications, 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine has shown promise in material science research. Its ability to form stable complexes with other molecules makes it a candidate for use in catalysis and polymer chemistry. Researchers have explored its interactions with metal ions to develop novel catalysts for organic transformations. These findings highlight the compound’s potential beyond traditional pharmaceutical applications.

The synthesis of 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential for large-scale production and further exploration of its applications. Recent advancements in flow chemistry have provided new opportunities for optimizing these synthetic processes.

Evaluation of the compound’s biological activity has been a focal point in recent research endeavors. In vitro studies have revealed that derivatives of 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. These findings suggest potential therapeutic benefits in managing conditions such as diabetes and obesity. Furthermore, preliminary animal models have shown promising results regarding its safety profile and efficacy.

The regulatory landscape surrounding the use of this compound is another critical consideration. As it gains prominence in research and development, ensuring compliance with safety and environmental regulations becomes paramount. Manufacturers and researchers must adhere to guidelines that promote responsible handling and disposal to minimize any potential risks associated with its use.

Future directions for research on 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine include exploring its role in drug discovery pipelines and scaling up synthesis for industrial applications. Collaborative efforts between academia and industry are essential to accelerate progress and translate laboratory findings into practical solutions. The compound’s unique properties position it as a cornerstone in the development of next-generation pharmaceuticals.

In conclusion, 2-(3,4-dimethylcyclohexyl)-2-methylpropan-1-amine (CAS No. 1560193-12-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural versatility makes it an invaluable tool for synthesizing complex bioactive molecules, while its biological activity opens doors for novel therapeutic applications. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.